![molecular formula C9H6ClN B135129 8-Chloroisoquinoline CAS No. 34784-07-1](/img/structure/B135129.png)
8-Chloroisoquinoline
Overview
Description
8-Chloroisoquinoline is a chlorinated derivative of isoquinoline, a heterocyclic aromatic organic compound. While the provided papers do not directly discuss this compound, they do provide insights into the chemistry and applications of related compounds, particularly 8-hydroxyquinoline (8-HQ) derivatives, which share a similar structural motif. These compounds are known for their wide range of biological activities, including antimicrobial, anticancer, and antifungal effects . The presence of a chloro substituent in this compound suggests potential for unique chemical reactivity and biological activity, which could be leveraged in various applications.
Synthesis Analysis
The synthesis of this compound-related compounds can involve various strategies. For instance, the synthesis of 8-chloro-3,4-dihydroisoquinoline, a related compound, has been achieved through directed ortho-lithiation of N-pivaloyl meta-chlorophenylethylamine, followed by formylation and ring closure under acidic conditions. An alternative method involves a Friedel-Crafts reaction of N-hydroxyethyl ortho-chlorobenzylamine, followed by oxidation to yield the dihydroisoquinoline derivative . These methods highlight the potential synthetic routes that could be adapted for the synthesis of this compound.
Molecular Structure Analysis
The molecular structure of 8-HQ derivatives has been extensively studied, with single-crystal X-ray diffraction analyses providing detailed insights . For example, the molecular structures of certain 8-HQ-substituted boron-dipyrromethene derivatives have been determined, revealing the influence of substituents on the overall molecular configuration . Similarly, the crystal and molecular structure of an 8-HQ chloranil complex has been elucidated, showing a plane-to-plane complex formation . These studies suggest that the molecular structure of this compound would also be of significant interest, particularly in understanding its interaction with other molecules and ions.
Chemical Reactions Analysis
8-HQ and its derivatives participate in various chemical reactions, often facilitated by their metal chelation properties. For instance, azo 8-hydroxyquinoline benzoate has been shown to selectively detect metal ions like Hg^2+ and Cu^2+ . The reactivity of 8-HQ derivatives in forming complexes with metal ions is a key aspect of their chemical behavior . This property could be extrapolated to this compound, suggesting potential applications in sensing or catalysis.
Physical and Chemical Properties Analysis
The physical and chemical properties of 8-HQ derivatives have been characterized using various spectroscopic methods, including FTIR, FT-Raman, and NMR . These studies provide a comprehensive understanding of the vibrational modes, electronic structure, and chemical shifts, which are crucial for predicting the behavior of these compounds under different conditions. The pH-sensing properties of certain 8-HQ derivatives have also been reported, indicating their potential use as fluorescent sensors . The physical and chemical properties of this compound would likely be influenced by the chloro substituent, affecting its spectroscopic characteristics and reactivity.
Scientific Research Applications
1. Applications in Malaria Treatment
8-Chloroisoquinoline derivatives, specifically 8-aminoquinolines like primaquine, have been fundamental in malaria treatment. Their ability to treat latent malaria and prevent relapses has been a significant scientific and public health advancement. Despite the hemolytic toxicity in glucose-6-phosphate dehydrogenase (G6PD) deficient patients, their therapeutic role remains pivotal in malaria management (Baird, 2019).
2. Antimicrobial and Antifungal Activities
Compounds containing 8-hydroxyquinoline (8-HQ) moieties, related to this compound, exhibit notable antimicrobial and antifungal effects. These compounds are being investigated for their potential in developing potent drugs with good efficacy and low toxicity, addressing a variety of diseases including cancer (Saadeh, Sweidan, & Mubarak, 2020).
3. Anticancer Properties
8-Hydroxyquinoline derivatives show promising anticancer activities. Their metal-binding capabilities, specifically with copper(II) ions, are being explored for developing effective anticancer treatments. This is exemplified by the synthesis of 8-hydroxyquinoline glucoconjugates, which demonstrate antiproliferative activity against various tumor cell lines (Oliveri et al., 2012).
4. Antiviral Properties
Chloroquine, a 9-aminoquinoline derivative, has been recognized for its potential in treating viral infections. Its immunomodulatory effects and the ability to inhibit replication of several viruses, including coronaviruses, have raised interest in its application beyond antimalarial use (Savarino et al., 2003).
5. Role in Alzheimer's Disease
Research on 8-hydroxyquinoline derivatives, such as PBT2, has shown potential for targeting amyloid β in Alzheimer's disease. These compounds have been investigated for their ability to redistribute metals into cells and mitigate Alzheimer's symptoms (Villemagne et al., 2017).
Safety and Hazards
8-Chloroisoquinoline is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has an acute oral toxicity and acute dermal toxicity. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is harmful if swallowed or in contact with skin .
Mechanism of Action
Target of Action
This compound belongs to the class of isoquinolines, a group of compounds known for their wide range of biological activities . .
Mode of Action
Isoquinolines, in general, are known to interact with various biological targets, leading to diverse physiological effects . The specific interactions of 8-Chloroisoquinoline with its targets and the resulting changes are areas of ongoing research.
Biochemical Pathways
Isoquinolines are known to influence a variety of biochemical pathways due to their diverse structures and biological activities
properties
IUPAC Name |
8-chloroisoquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClN/c10-9-3-1-2-7-4-5-11-6-8(7)9/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXAMVYYZTULFIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=NC=C2)C(=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70348825 | |
Record name | 8-chloroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70348825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34784-07-1 | |
Record name | 8-chloroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70348825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: The researchers aimed to synthesize a pyridocarbazole derivative by reacting cyclohexanone with 7-amino-8-chloroisoquinoline, forming a hydrazone intermediate. This hydrazone was then expected to undergo ring closure and dehydrogenation to yield the target pyridocarbazole []. The failure of this reaction suggests that the presence of the chlorine atom at the 8-position of isoquinoline hindered the crucial ring closure step. This could be due to:
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